Cas no 309733-71-9 ((2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid)

• Product Name: (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid
• CAS No: 309733-71-9
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• MDL: MFCD02039478
• CID: 4712451
• Update Time: 2025-05-22

(2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acrylic acid
• (2E)-3-[4-(pyrrolidinylsulfonyl)phenyl]prop-2-enoic acid
• 3-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)acrylic acid
• STK149497
• SBB071830
• SEL10002841
• ST065757
• R5346
• (E)-3-(4-pyrrolidin-1-ylsulfonylphenyl)prop-2-enoic acid
• (2E)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-enoic acid
• 2-propenoic acid, 3-[4-(1-pyrrolidinylsulfonyl)phenyl]-, (2
• (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid

• MDL： MFCD02039478
• Inchi： 1S/C13H15NO4S/c15-13(16)8-5-11-3-6-12(7-4-11)19(17,18)14-9-1-2-10-14/h3-8H,1-2,9-10H2,(H,15,16)/b8-5+
• InChI Key： HEVXYJIQQRXSEG-VMPITWQZSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 438
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid

Exploring (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid (CAS No. 309733-71-9): Properties, Applications, and Market Insights

In the realm of specialized chemical compounds, (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid (CAS No. 309733-71-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, applications, and market dynamics of this compound, providing a comprehensive overview for researchers, industry professionals, and enthusiasts alike.

The chemical structure of (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid includes a phenylacrylic acid backbone modified with a pyrrolidin-1-ylsulfonyl group, which imparts distinct chemical and physical characteristics. This modification enhances its reactivity and solubility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The CAS number 309733-71-9 serves as a unique identifier, ensuring precise identification in scientific literature and commercial transactions.

One of the most intriguing aspects of (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid is its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and receptor modulators. Its ability to interact with biological targets makes it a promising candidate for addressing unmet medical needs, a topic that aligns with current healthcare trends and biomedical research priorities.

Beyond pharmaceuticals, (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid finds applications in material science and specialty chemicals. Its unique properties enable its use in the synthesis of advanced polymers and functional materials, which are critical for industries ranging from electronics to coatings. This versatility underscores the compound's relevance in cutting-edge technologies and sustainable innovation, topics that resonate with today's environmentally conscious audience.

The synthesis of (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid typically involves multi-step organic reactions, including sulfonylation and condensation processes. Optimizing these synthetic routes is a focal point for chemical manufacturers aiming to improve yield and purity. Recent advancements in green chemistry have also spurred interest in developing more sustainable synthesis methods, reflecting the growing demand for eco-friendly production practices.

Market dynamics for (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid are influenced by its niche applications and the broader trends in the chemical industry. As demand for high-performance materials and specialty chemicals rises, the compound's commercial significance is expected to grow. Industry reports highlight its potential in emerging markets, particularly in regions with robust pharmaceutical and biotech sectors. Understanding these trends is essential for stakeholders looking to capitalize on its market potential.

For researchers and professionals seeking reliable sources of (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid, it is crucial to partner with reputable chemical suppliers who adhere to stringent quality standards. Certifications such as ISO and GMP compliance are indicators of a supplier's commitment to quality and safety, ensuring that the compound meets the rigorous demands of scientific research and industrial applications.

In conclusion, (2E)-3-4-(Pyrrolidin-1-ylsulfonyl)phenylacrylic acid (CAS No. 309733-71-9) is a compound of considerable scientific and commercial interest. Its unique properties, diverse applications, and alignment with current research trends make it a subject worth exploring further. Whether you are a chemist, a pharmaceutical researcher, or an industry professional, understanding this compound's potential can open doors to innovative solutions and opportunities in your field.